Cas no 76360-93-5 (1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 76360-93-5
• MF: C₁₀H₁₁N₃O₄S
• MW: 269.277040719986
• MDL: MFCD17011936
• CID: 1072459
• PubChem ID: 20562044
• Update Time: 2025-04-20

1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• 1-(2-methoxyethyl)-7-(methylthio)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1-(2-methoxyethyl)-7-(methylthio)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
• A9684
• AG-L-24337
• CTK5E2847
• FT-0682613
• KB-213217
• MolPort-016-578-903
• 1-(2-methoxyethyl)-7-methylsulfanylpyrimido[4,5-d][1,3]oxazine-2,4-dione
• SCHEMBL11165276
• 76360-93-5
• 1-(2-Methoxyethyl)-7-(methylsulfanyl)-2H-pyrimido[4,5-d][1,3]oxazine-2,4(1H)-dione
• DTXSID90608751
• AKOS015852486

• MDL： MFCD17011936
• Inchi： 1S/C10H11N3O4S/c1-16-4-3-13-7-6(8(14)17-10(13)15)5-11-9(12-7)18-2/h5H,3-4H2,1-2H3
• InChI Key： BLSDODAIMSRMBK-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC2C(=O)OC(N(C=2N=1)CCOC)=O

Computed Properties

• Exact Mass: 269.04713
• Monoisotopic Mass: 269.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.48
• Boiling Point: 446.8°C at 760 mmHg
• Flash Point: 224°C
• Refractive Index: 1.617
• PSA: 81.62

1-(2-Methoxyethyl)-7-(methylthio)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers